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Compound of Interest

Compound Name: Diantimony

Cat. No.: B1203571 Get Quote

Chemical Name Chemical Formula CAS Registry Number

Diantimony trioxide Sb₂O₃ 1309-64-4[1][2][3][4]

Diantimony trisulfide Sb₂S₃ 1345-04-6[1]

Diantimony pentoxide Sb₂O₅ 1314-60-9[5]

Diantimony tetroxide Sb₂O₄ 1332-81-6

To provide a relevant and accurate in-depth technical guide, please specify which diantimony
compound you are interested in. Once the compound of interest is identified, a comprehensive

whitepaper can be developed, including:

Detailed chemical and physical properties: Including molar mass, density, melting and boiling

points, and solubility.

Synthesis and production methods: Outlining the primary industrial processes for its

manufacture.

Key applications: Discussing its use in various fields such as flame retardants, catalysts, and

pigments.

Toxicology and safety information: Providing data on its health effects and handling

precautions.
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Experimental protocols: Detailing methodologies for relevant analytical and characterization

techniques.

Signaling pathways and workflows: Visualizing its biological interactions or industrial use

cases where applicable.

For instance, a guide on diantimony trioxide (CAS: 1309-64-4), also known as antimony(III)

oxide, would delve into its widespread use as a flame retardant in plastics and textiles.[4] It

exists in nature as the minerals valentinite and senarmontite.[3][4] The guide would detail its

synergistic effects with halogenated compounds in fire suppression and provide experimental

workflows for assessing flame retardancy.

Conversely, a whitepaper on diantimony trisulfide (CAS: 1345-04-6) would focus on its

applications in the manufacturing of safety matches, pyrotechnics, and as a semiconductor

material.

Please clarify the specific diantimony compound of interest to enable the creation of a tailored

and in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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